2-[4-(6-Amino-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)phenoxy]acetamide
2-[4-(6-Amino-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)phenoxy]acetamide
Brand Name:
Vulcanchem
CAS No.:
1212151-94-4
VCID:
VC0459554
InChI:
InChI=1S/C20H18N6O2/c21-7-15-14-5-6-26-8-16(14)18(20(10-22,11-23)19(15)25)12-1-3-13(4-2-12)28-9-17(24)27/h1-5,16,18,26H,6,8-9,25H2,(H2,24,27)/t16-,18+/m0/s1
SMILES:
C1C=C2C(CN1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N
Molecular Formula:
C20H18N6O2
Molecular Weight:
374.4g/mol
2-[4-(6-Amino-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)phenoxy]acetamide
CAS No.: 1212151-94-4
Main Products
VCID: VC0459554
Molecular Formula: C20H18N6O2
Molecular Weight: 374.4g/mol
![2-[4-(6-Amino-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)phenoxy]acetamide - 1212151-94-4](/images/no_structure.jpg)
| CAS No. | 1212151-94-4 |
|---|---|
| Product Name | 2-[4-(6-Amino-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)phenoxy]acetamide |
| Molecular Formula | C20H18N6O2 |
| Molecular Weight | 374.4g/mol |
| IUPAC Name | 2-[4-[(8S,8aR)-6-amino-5,7,7-tricyano-2,3,8,8a-tetrahydro-1H-isoquinolin-8-yl]phenoxy]acetamide |
| Standard InChI | InChI=1S/C20H18N6O2/c21-7-15-14-5-6-26-8-16(14)18(20(10-22,11-23)19(15)25)12-1-3-13(4-2-12)28-9-17(24)27/h1-5,16,18,26H,6,8-9,25H2,(H2,24,27)/t16-,18+/m0/s1 |
| Standard InChIKey | VQXHEKIWRAOMOU-FUHWJXTLSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| SMILES | C1C=C2C(CN1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| Canonical SMILES | C1C=C2C(CN1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OCC(=O)N |
| PubChem Compound | 6355506 |
| Last Modified | Nov 11 2021 |
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